Cas no 2138343-57-2 (2,2-Difluoro-3-[3-(methylsulfanyl)butoxy]propanoic acid)

• Product Name: 2,2-Difluoro-3-[3-(methylsulfanyl)butoxy]propanoic acid
• CAS No: 2138343-57-2
• MF: C₈H₁₄F₂O₃S
• MW: 228.256768703461
• CID: 6518363
• PubChem ID: 165742190
• Update Time: 2025-08-05

2,2-Difluoro-3-[3-(methylsulfanyl)butoxy]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-[3-(methylsulfanyl)butoxy]propanoic acid
• 2138343-57-2
• EN300-787881
• 2,2-Difluoro-3-[3-(methylsulfanyl)butoxy]propanoic acid

• Inchi： 1S/C8H14F2O3S/c1-6(14-2)3-4-13-5-8(9,10)7(11)12/h6H,3-5H2,1-2H3,(H,11,12)
• InChI Key： XWRMLGODRMGRRY-UHFFFAOYSA-N
• SMILES： S(C)C(C)CCOCC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 228.06317180g/mol
• Monoisotopic Mass: 228.06317180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71.8Ų

Additional information on 2,2-Difluoro-3-[3-(methylsulfanyl)butoxy]propanoic acid

Comprehensive Overview of 2,2-Difluoro-3-[3-(methylsulfanyl)butoxy]propanoic acid (CAS No. 2138343-57-2)

The compound 2,2-Difluoro-3-[3-(methylsulfanyl)butoxy]propanoic acid (CAS No. 2138343-57-2) is a fluorinated carboxylic acid derivative with a unique structural framework. Its molecular formula incorporates a difluoro moiety and a methylsulfanyl group, which contribute to its distinct chemical properties. This compound has garnered attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Researchers are particularly interested in its applications for designing enzyme inhibitors and metabolically stable compounds, aligning with current trends in drug discovery.

In recent years, the demand for fluorinated organic compounds has surged, driven by their enhanced stability and bioavailability. 2,2-Difluoro-3-[3-(methylsulfanyl)butoxy]propanoic acid fits into this niche, as the difluoro group improves metabolic resistance, while the methylsulfanyl side chain offers versatility in chemical modifications. These features make it a candidate for addressing challenges in precision medicine and sustainable agriculture, two areas frequently searched by users in scientific databases and AI-driven platforms.

The synthesis of 2,2-Difluoro-3-[3-(methylsulfanyl)butoxy]propanoic acid typically involves multi-step organic reactions, including etherification and fluorination processes. Its CAS No. 2138343-57-2 serves as a unique identifier in chemical databases, facilitating accurate literature searches. Given the growing interest in green chemistry, researchers are also exploring eco-friendly synthetic routes for this compound, which aligns with the broader industry shift toward reduced environmental impact.

From an analytical perspective, 2,2-Difluoro-3-[3-(methylsulfanyl)butoxy]propanoic acid can be characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are critical for quality control in industrial applications, where purity and consistency are paramount. The compound’s lipophilicity and hydrogen-bonding capacity further make it a subject of computational chemistry studies, particularly in molecular docking simulations for drug design.

In summary, 2,2-Difluoro-3-[3-(methylsulfanyl)butoxy]propanoic acid (CAS No. 2138343-57-2) represents a versatile and scientifically relevant compound. Its structural features and potential applications resonate with contemporary research themes, including fluorine chemistry, drug development, and sustainable synthesis. As the scientific community continues to explore its uses, this compound is poised to play a role in advancing innovation across multiple disciplines.